![molecular formula C22H31Cl2N3O4S B1234884 (4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-3-[(3S,5R)-5-[4-(methylaminomethyl)phenyl]pyrrolidin-3-yl]sulfanyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;dihydrochloride](/img/structure/B1234884.png)
(4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-3-[(3S,5R)-5-[4-(methylaminomethyl)phenyl]pyrrolidin-3-yl]sulfanyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;dihydrochloride
Overview
Description
(4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-3-[(3S,5R)-5-[4-(methylaminomethyl)phenyl]pyrrolidin-3-yl]sulfanyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;dihydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C22H31Cl2N3O4S and its molecular weight is 504.5 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C22H31Cl2N3O4S |
|---|---|
Molecular Weight |
504.5 g/mol |
IUPAC Name |
(4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-3-[(3S,5R)-5-[4-(methylaminomethyl)phenyl]pyrrolidin-3-yl]sulfanyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;dihydrochloride |
InChI |
InChI=1S/C22H29N3O4S.2ClH/c1-11-18-17(12(2)26)21(27)25(18)19(22(28)29)20(11)30-15-8-16(24-10-15)14-6-4-13(5-7-14)9-23-3;;/h4-7,11-12,15-18,23-24,26H,8-10H2,1-3H3,(H,28,29);2*1H/t11-,12-,15+,16-,17-,18-;;/m1../s1 |
InChI Key |
PMETWMAGWXUMGN-DDSMEJPRSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H]2[C@H](C(=O)N2C(=C1S[C@H]3C[C@@H](NC3)C4=CC=C(C=C4)CNC)C(=O)O)[C@@H](C)O.Cl.Cl |
Canonical SMILES |
CC1C2C(C(=O)N2C(=C1SC3CC(NC3)C4=CC=C(C=C4)CNC)C(=O)O)C(C)O.Cl.Cl |
Synonyms |
J 111,225 J 111225 J-111,225 J-111225 |
Origin of Product |
United States |
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